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Compound of Interest

Compound Name: 1,2-Dichloropentane

Cat. No.: B160153 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical and physical properties of 1,2-
dichloropentane, along with detailed, illustrative experimental protocols for its synthesis and

characterization. This document is intended to serve as a valuable resource for researchers

and professionals in the fields of chemistry and drug development.

Chemical Structure and Identification
1,2-Dichloropentane is a chlorinated hydrocarbon with the molecular formula C₅H₁₀Cl₂.[1][2]

[3][4][5] The structure consists of a five-carbon pentane chain with two chlorine atoms attached

to the first and second carbon atoms.

IUPAC Name: 1,2-dichloropentane[1]

CAS Number: 1674-33-5[1][2][3][4][5]

Molecular Formula: C₅H₁₀Cl₂[1][2][3][4][5]

SMILES: CCCC(CCl)Cl[1]

InChI: InChI=1S/C5H10Cl2/c1-2-3-5(7)4-6/h5H,2-4H2,1H3[1]
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A summary of the key physicochemical properties of 1,2-dichloropentane is presented in the

table below.

Property Value Reference

Molecular Weight 141.04 g/mol [2][3]

Appearance Clear colorless to yellow liquid

Boiling Point 148.3 °C [2]

Melting Point -75.05 °C (estimated) [2]

Density 1.0767 g/cm³ at 25 °C [2]

Refractive Index 1.4448 [2]

Vapor Pressure 8.33 mmHg at 25°C [2]

Flash Point 42.4 °C [2]

Solubility Insoluble in water

Experimental Protocols
The following sections provide detailed, illustrative methodologies for the synthesis and

characterization of 1,2-dichloropentane.

Synthesis of 1,2-Dichloropentane from 1-Pentene
This protocol describes the synthesis of 1,2-dichloropentane via the chlorination of 1-pentene.

Materials:

1-Pentene (C₅H₁₀)

Chlorine gas (Cl₂) or a suitable chlorinating agent (e.g., sulfuryl chloride)

Inert solvent (e.g., dichloromethane, CH₂Cl₂)

Sodium bicarbonate (NaHCO₃) solution (5% w/v)
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Anhydrous magnesium sulfate (MgSO₄)

Round-bottom flask

Gas inlet tube

Magnetic stirrer and stir bar

Ice bath

Separatory funnel

Rotary evaporator

Distillation apparatus

Procedure:

In a well-ventilated fume hood, dissolve 1-pentene in an equal volume of dichloromethane in

a round-bottom flask equipped with a magnetic stir bar and a gas inlet tube.

Cool the flask in an ice bath to 0-5 °C.

Slowly bubble chlorine gas through the stirred solution. Monitor the reaction progress by

observing the disappearance of the yellow-green color of the chlorine gas. Alternatively, use

a stoichiometric amount of a liquid chlorinating agent like sulfuryl chloride, adding it

dropwise.

Once the reaction is complete (as indicated by the persistence of the chlorine color or by

TLC/GC analysis), stop the addition of the chlorinating agent.

Allow the reaction mixture to warm to room temperature.

Transfer the mixture to a separatory funnel and wash with a 5% sodium bicarbonate solution

to neutralize any excess acid.

Wash the organic layer with water.
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Dry the organic layer over anhydrous magnesium sulfate.

Filter the drying agent and remove the solvent using a rotary evaporator.

Purify the crude 1,2-dichloropentane by fractional distillation under reduced pressure.

Characterization Techniques
Objective: To confirm the structure of 1,2-dichloropentane by ¹H and ¹³C NMR.

Instrumentation:

NMR Spectrometer (e.g., 400 MHz)

NMR tubes

Deuterated chloroform (CDCl₃)

Tetramethylsilane (TMS)

Procedure:

Prepare a sample by dissolving approximately 10-20 mg of the purified 1,2-dichloropentane
in about 0.6 mL of CDCl₃ containing TMS as an internal standard.

Transfer the solution to an NMR tube.

Acquire the ¹H NMR spectrum. Expected signals will be complex due to spin-spin coupling,

but should integrate to the correct proton ratios.

Acquire the ¹³C NMR spectrum. Five distinct signals are expected, corresponding to the five

non-equivalent carbon atoms in the molecule.

Objective: To assess the purity of the synthesized 1,2-dichloropentane and confirm its

molecular weight.

Instrumentation:

Gas Chromatograph coupled to a Mass Spectrometer
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Appropriate GC column (e.g., a non-polar capillary column)

Helium carrier gas

Sample vials

Procedure:

Prepare a dilute solution of the purified 1,2-dichloropentane in a volatile solvent like

dichloromethane.

Inject a small volume (e.g., 1 µL) of the sample into the GC.

The GC will separate the components of the sample, and the mass spectrometer will detect

and fragment the eluted compounds.

The resulting mass spectrum should show a molecular ion peak corresponding to the

molecular weight of 1,2-dichloropentane (140.0160 g/mol for the most common isotopes)

and characteristic fragmentation patterns.

Objective: To identify the functional groups present in 1,2-dichloropentane.

Instrumentation:

FTIR Spectrometer

Salt plates (e.g., NaCl or KBr) or a liquid sample cell

Procedure:

Place a drop of the purified 1,2-dichloropentane between two salt plates to create a thin

film.

Alternatively, fill a liquid sample cell with the sample.

Place the sample in the FTIR spectrometer and acquire the spectrum.
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Expected characteristic absorption bands include C-H stretching and bending vibrations, and

C-Cl stretching vibrations.

Visualizations

1-Pentene

1,2-Dichloropentane

Chlorination

Chlorine (Cl2)

Click to download full resolution via product page

Caption: Synthesis of 1,2-Dichloropentane from 1-Pentene.

Safety and Handling
1,2-Dichloropentane is a flammable liquid and vapor. It is harmful if swallowed and causes

skin and eye irritation. It may also cause respiratory irritation. Handle with appropriate personal

protective equipment, including gloves, safety glasses, and a lab coat, in a well-ventilated area.

Applications
1,2-Dichloropentane can be used as a solvent and as an intermediate in organic synthesis.

For instance, it is a useful research chemical in site-selective aliphatic C-H chlorination.[2]

This guide provides foundational information and illustrative protocols for working with 1,2-
dichloropentane. Researchers should always consult primary literature and safety data sheets

for the most detailed and up-to-date information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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